methyl 4-{(E)-[2-(1H-benzimidazol-6-ylcarbonyl)hydrazinylidene]methyl}benzoate

• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol
• IUPAC Name: methyl 4-[(E)-(3H-benzimidazole-5-carbonylhydrazinylidene)methyl]benzoate
• InChI: InChI=1S/C17H14N4O3/c1-24-17(23)12-4-2-11(3-5-12)9-20-21-16(22)13-6-7-14-15(8-13)19-10-18-14/h2-10H,1H3,(H,18,19)(H,21,22)/b20-9+
• InChI Key: IMJONAVACRFRFO-AWQFTUOYSA-N
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=C(C=C2)N=CN3
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(C=C2)N=CN3
• solubility: 1.7 [ug/mL] (The mean of the results at pH 7.4)

Description

METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE is a complex organic compound with the molecular formula C17H14N4O3 and a molecular weight of 322.326 g/mol . This compound features a benzimidazole moiety, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE typically involves the condensation of benzimidazole derivatives with appropriate carboxylic acid derivatives under controlled conditions . The reaction conditions often include the use of solvents like ethanol or dimethyl sulfoxide (DMSO) and catalysts such as triethylamine. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzimidazole ring allows for electrophilic and nucleophilic substitution reactions, which can be facilitated by reagents like halogens or alkylating agents.

Scientific Research Applications

METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s benzimidazole moiety is known for its antimicrobial, anticancer, and antiviral properties.

Medicine: It is investigated for potential therapeutic applications, including as an antifungal and antiparasitic agent.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE involves its interaction with specific molecular targets, such as enzymes and receptors. The benzimidazole moiety can bind to the active sites of enzymes, inhibiting their activity and leading to various biological effects . The compound may also interact with DNA, disrupting cellular processes and leading to its antimicrobial and anticancer properties .

Comparison with Similar Compounds

METHYL 4-(2-(1H-BENZIMIDAZOL-6-YLCARBONYL)CARBOHYDRAZONOYL)BENZOATE can be compared with other benzimidazole derivatives, such as:

Benzimidazole: A simpler compound with similar biological activities but less structural complexity.

Carbendazim: A benzimidazole fungicide with a different substitution pattern, used widely in agriculture.

Albendazole: An antiparasitic agent with a benzimidazole core, used in the treatment of various parasitic infections.